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Compound of Interest

Compound Name: Oripavine-d3

Cat. No.: B15294632

Oripavine-d3: A Technical Guide for Researchers

An In-depth Whitepaper on the Core Applications and Methodologies for Drug Research and
Development Professionals

Executive Summary

Oripavine-d3 is the deuterated form of oripavine, a naturally occurring opioid alkaloid and a
major metabolite of thebaine.[1][2] While oripavine itself possesses analgesic properties
comparable to morphine, its clinical use is precluded by a low therapeutic index and high
toxicity.[1] Oripavine-d3 serves a critical role in modern analytical research, primarily as a
stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of oripavine and
other related opioids by mass spectrometry. Its use significantly enhances the accuracy and
precision of analytical methods by correcting for variations in sample preparation and matrix
effects. This guide provides a comprehensive overview of Oripavine-d3, its synthesis, and its
application in experimental research, with a focus on liquid chromatography-tandem mass
spectrometry (LC-MS/MS) methodologies.

Core Properties of Oripavine-d3

Oripavine-d3 is structurally identical to oripavine, with the exception of three deuterium atoms
replacing three hydrogen atoms on the N-methyl group. This isotopic substitution results in a
predictable mass shift, making it an ideal internal standard for mass spectrometric analysis.
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Property Value Reference
Chemical Formula C1sH16D3NO3 [1]
Molecular Weight 300.37 g/mol [1]

CAS Number 1261080-88-9

Appearance Neat (form may vary) [1]

(50)-6,7,8,14-Tetradehydro-
4,5-epoxy-6-methoxy-17-

Synonyms ) [1]
(methyl-d3)-morphinan-3-ol, 3-

O-Demethylthebaine-d3

Synthesis and Biosynthesis of Oripavine
Biosynthesis of Oripavine

Oripavine is a key intermediate in the biosynthesis of morphine alkaloids in the opium poppy
(Papaver somniferum). The biosynthetic pathway involves the conversion of thebaine to
oripavine, which can then be further metabolized to morphine.[2] This natural pathway
underscores the close relationship between these compounds and the rationale for using
Oripavine-d3 in the analysis of this class of alkaloids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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